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Abstract
Isomargaritene is a naturally occurring flavonoid C-glycoside. This document provides a

comprehensive overview of its known properties, including its chemical structure and

identifiers. Due to the limited availability of research focused specifically on isomargaritene,

this guide also furnishes an in-depth look at the general experimental protocols and analytical

techniques applicable to flavonoid C-glycosides. These methodologies cover extraction,

isolation, characterization, and the evaluation of biological activities, thereby offering a

foundational framework for future research and development involving isomargaritene and

related compounds.

Introduction to Isomargaritene
Isomargaritene is classified as a C-glycosyl compound and is a member of the flavonoid

family[1]. Flavonoids are a diverse group of polyphenolic secondary metabolites found in

plants, known for a wide range of biological activities. As a flavonoid C-glycoside,

isomargaritene features a carbohydrate moiety C-glycosidically linked to the 2-

phenylchromen-4-one flavonoid backbone[2]. While it has been detected in fruits, there is a

notable scarcity of published research specifically on isomargaritene, making it a potentially

novel subject for investigation[2].
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Chemical and Physical Properties of Isomargaritene
A summary of the key identifiers and computed properties for isomargaritene is presented in

Table 1. This data is crucial for the identification and characterization of the compound in

experimental settings.

Property Value Source

CAS Number 64271-11-0 [2][3]

Molecular Formula C₂₈H₃₂O₁₄ [1][3]

IUPAC Name

6-[(2S,4S,5S)-4,5-dihydroxy-6-

(hydroxymethyl)-3-

[(2S,4S,5R)-3,4,5-trihydroxy-6-

methyloxan-2-yl]oxyoxan-2-

yl]-5,7-dihydroxy-2-(4-

methoxyphenyl)chromen-4-one

[1]

Molecular Weight 592.5 g/mol [1]

Class Flavonoid C-glycoside [1][2]

Experimental Protocols for Flavonoid C-Glycosides
Given the limited specific experimental data for isomargaritene, this section details general

methodologies for the extraction, isolation, and characterization of flavonoid C-glycosides from

natural sources.

Extraction and Isolation
A general workflow for the extraction and isolation of flavonoid C-glycosides is depicted below.
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Plant Material (e.g., leaves, seeds) Solvent Extraction
(e.g., 70% EtOH) Concentration in vacuo Solvent Partitioning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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